Cas no 599178-66-2 (2-acetamido-3-(4-biphenyl)acrylic acid)

• Product Name: 2-acetamido-3-(4-biphenyl)acrylic acid
• CAS No: 599178-66-2
• MF: C₁₇H₁₅NO₃
• MW: 281.305904626846
• CID: 950899
• PubChem ID: 17750529
• Update Time: 2025-04-19

2-acetamido-3-(4-biphenyl)acrylic acid Chemical and Physical Properties

Names and Identifiers

• 2-acetamido-3-(4-biphenyl)acrylic acid
• (E)-2-acetamido-3-(4-phenylphenyl)prop-2-enoic acid
• 2-acetamido-3-biphenyl-4-propenoic acid
• 2-acetamido-3-biphenyl-propenoic acid
• 599178-66-2
• DTXSID30590565
• SCHEMBL15085946
• (2E)-2-Acetamido-3-([1,1'-biphenyl]-4-yl)prop-2-enoic acid

• Inchi： 1S/C17H15NO3/c1-12(19)18-16(17(20)21)11-13-7-9-15(10-8-13)14-5-3-2-4-6-14/h2-11H,1H3,(H,18,19)(H,20,21)/b16-11+
• InChI Key： QAIUEZSSLHVCGO-LFIBNONCSA-N
• SMILES： OC(/C(=C\C1C=CC(=CC=1)C1C=CC=CC=1)/NC(C)=O)=O

Computed Properties

• Exact Mass: 281.10500
• Monoisotopic Mass: 281.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4A^2
• XLogP3: 2.9

Experimental Properties

• Density: 1.228
• Boiling Point: 554.8°C at 760 mmHg
• Flash Point: 289.4°C
• Refractive Index: 1.625
• PSA: 66.40000
• LogP: 3.30610